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For Researchers, Scientists, and Drug Development Professionals

Introduction: Pentaethylene glycol monomethyl ether (mPEG5-OH) is a high-purity,

monodispersed polyethylene glycol (PEG) derivative that serves as a critical component in

advanced biomedical and pharmaceutical research. Its unique combination of hydrophilicity,

biocompatibility, and a reactive terminal hydroxyl group makes it an invaluable tool in drug

delivery, bioconjugation, and surface modification. This technical guide provides a

comprehensive overview of its chemical properties, experimental determination protocols, and

key applications, with a focus on its role in enhancing the therapeutic potential of novel drug

modalities.

Core Chemical and Physical Properties
Pentaethylene glycol monomethyl ether is a clear, colorless to light yellow liquid.[1][2] Its

chemical identity and core physical properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier Value

CAS Number 23778-52-1[3]

Molecular Formula C₁₁H₂₄O₆[3]

Molecular Weight 252.3 g/mol [3]

IUPAC Name
2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol[4]

Synonyms
mPEG5-alcohol, Methyl-PEG5-alcohol,

3,6,9,12,15-Pentaoxahexadecan-1-ol[3]

Table 2: Physicochemical Properties
Property Value

Boiling Point 332.3 °C at 760 mmHg[1]

Density 1.08 g/cm³[1][2]

Refractive Index 1.4480 to 1.4520 (at 20°C)[1]

Flash Point 154.7 °C[1]

Vapor Pressure 1.06 x 10⁻⁵ mmHg at 25°C[1]

pKa 14.36 ± 0.10 (Predicted)[1]

Solubility

The hydrophilic PEG spacer enhances its

solubility in aqueous media.[1][5] It is soluble in

water and polar organic solvents like acetone

and methanol. A specific solubility in DMSO has

been reported as 200 mg/mL.[6]

Viscosity

Specific viscosity data for the pure compound is

not readily available in the cited literature.

However, as a glycol ether, it is used to adjust

the viscosity of formulations.

Appearance Colorless to light yellow clear liquid[7]

Storage Temperature -20°C to 8°C[1][7]
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Experimental Protocols
The accurate determination of the physicochemical properties of pentaethylene glycol
monomethyl ether is essential for its application in research and development. The following

sections detail the general experimental protocols for measuring its key properties.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of small liquid

samples is the capillary method.

Methodology:

A small amount (a few milliliters) of the pentaethylene glycol monomethyl ether sample is

placed into a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and heated in a liquid bath (e.g., paraffin oil or

water) to ensure uniform heat distribution.

The bath is heated slowly. As the temperature approaches the boiling point, air trapped in the

capillary tube will begin to bubble out.

When a continuous and rapid stream of bubbles emerges from the capillary tube, the heating

is stopped.

The liquid bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid

begins to be drawn back into the capillary tube. At this point, the vapor pressure of the

sample is equal to the atmospheric pressure.

Density Measurement (Digital Density Meter)
Density is a fundamental physical property used to convert between mass and volume. The

ASTM D4052 and ASTM D7777 standards describe the use of a digital density meter, which
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offers high precision.

Methodology:

Calibration: The digital density meter, which contains an oscillating U-tube, is calibrated

using two reference standards, typically dry air and pure water.

Sample Introduction: A small volume of the pentaethylene glycol monomethyl ether
sample is introduced into the U-tube. For viscous samples, this can be done using a heated

syringe to ensure the sample is in a liquid state.

Measurement: The instrument measures the change in the oscillating frequency of the U-

tube caused by the mass of the sample.

Calculation: The instrument's software uses the measured frequency and calibration data to

calculate the density of the liquid. The measurement is temperature-controlled, and results

are often reported at a standard temperature, such as 20°C.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light propagates through a substance and is a

valuable parameter for identifying and characterizing liquids. The Abbe refractometer is a

common instrument for this purpose.

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, often distilled water.

Sample Application: A few drops of the pentaethylene glycol monomethyl ether sample

are placed on the surface of the measuring prism.

Measurement: The prisms are closed, and a light source is directed through the sample. The

user looks through the eyepiece and adjusts the instrument until a clear boundary between

light and dark regions is visible.

Reading: The refractometer scale is adjusted to align the crosshairs precisely on this

boundary line. The refractive index is then read directly from the instrument's scale. The
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temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Applications in Drug Development and Research
The unique properties of pentaethylene glycol monomethyl ether make it a versatile tool in

the pharmaceutical and biotechnology sectors. Its primary role is as a flexible, hydrophilic linker

or spacer.[1][3]

Bioconjugation: It is widely used as a linker to attach biological molecules, such as proteins

or antibodies, to other molecules or surfaces.[1] The terminal hydroxyl group can be easily

modified to introduce other reactive functional groups, enabling the formation of stable

covalent bonds and improving the functionality of the resulting bioconjugate.[1][3]

Drug Delivery: As a component in drug delivery systems, it helps to improve the solubility,

stability, and bioavailability of therapeutic agents.[1][7] The hydrophilic PEG chain can also

increase the circulation time of drug carriers in the body and reduce their immunogenicity.[1]

PROTACs: This molecule is a key building block for linkers used in Proteolysis-Targeting

Chimeras (PROTACs).[6] PROTACs are heterobifunctional molecules that recruit a target

protein to an E3 ubiquitin ligase, leading to the target's degradation. The linker's length and

composition are critical for the efficacy of the PROTAC.

PEG Hydrogels: It serves as a crosslinker in the formation of PEG hydrogels. These

hydrogels are used extensively in tissue engineering, wound healing, and as matrices for

controlled drug release.[1]

Surface Functionalization: The molecule is used to modify the surfaces of materials like

metals, plastics, or glass.[1] This functionalization can improve biocompatibility, create

antifouling surfaces, or attach specific biomolecules for diagnostic or research purposes.[1]

Visualizations: Workflows and Logical Relationships
General Bioconjugation Workflow
The terminal hydroxyl group of pentaethylene glycol monomethyl ether can be activated or

functionalized to react with specific groups on biomolecules, such as primary amines on

proteins.
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Caption: Workflow for bioconjugation using a functionalized mPEG5 linker.

Logical Relationship in PROTAC Functionality
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The PEG linker physically connects the two active ends of a PROTAC, enabling the formation

of a ternary complex that leads to protein degradation.
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binds

E3 Ligase Ligand E3 Ubiquitin Ligasebinds
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Caption: The mPEG5 linker connects two ligands to facilitate ternary complex formation.

Surface Functionalization Workflow
Pentaethylene glycol monomethyl ether can be used to create hydrophilic and

biocompatible surfaces through a "grafting to" approach.
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Caption: General workflow for surface modification using mPEG5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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